Cas no 1797293-79-8 (N-{2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}cyclopropanecarboxamide)

• Product Name: N-{2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}cyclopropanecarboxamide
• CAS No: 1797293-79-8
• MF: C₁₄H₁₈F₃N₃O
• MW: 301.307433605194
• CID: 5371426
• Update Time: 2025-06-14

N-{2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide, N-[2-[4,5,6,7-tetrahydro-3-(trifluoromethyl)-1H-indazol-1-yl]ethyl]-
• N-{2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}cyclopropanecarboxamide

• Inchi： 1S/C14H18F3N3O/c15-14(16,17)12-10-3-1-2-4-11(10)20(19-12)8-7-18-13(21)9-5-6-9/h9H,1-8H2,(H,18,21)
• InChI Key： VAMIFDFMQWDUPS-UHFFFAOYSA-N
• SMILES： C1(C(NCCN2C3=C(CCCC3)C(C(F)(F)F)=N2)=O)CC1

Additional information on N-{2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}cyclopropanecarboxamide

Comprehensive Overview of N-{2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}cyclopropanecarboxamide (CAS No. 1797293-79-8)

The compound N-{2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}cyclopropanecarboxamide (CAS No. 1797293-79-8) is a specialized organic molecule with a unique structural framework. Its cyclopropanecarboxamide moiety, combined with a trifluoromethyl-substituted tetrahydroindazole core, makes it a subject of interest in pharmaceutical and agrochemical research. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, which are critical properties in drug design. Researchers are increasingly exploring its potential applications in targeting specific biological pathways, particularly in inflammation and oncology.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced bioavailability and binding affinity. The tetrahydroindazole scaffold, a key feature of this compound, is known for its versatility in medicinal chemistry. This has led to a growing number of studies investigating its role as a kinase inhibitor or GPCR modulator, aligning with current trends in precision medicine. The cyclopropane ring further contributes to its conformational rigidity, a desirable trait for improving target selectivity.

The synthesis of N-{2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}cyclopropanecarboxamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are optimized to ensure high yield and purity, which are essential for research and development. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize its structure and confirm its identity. The compound's stability under various conditions is also a key focus, as it impacts its shelf life and handling protocols.

From an industrial perspective, CAS No. 1797293-79-8 is gaining attention for its potential in crop protection and veterinary medicine. The trifluoromethyl group is particularly valued in agrochemicals for its ability to resist degradation, ensuring prolonged efficacy. Additionally, the compound's modular structure allows for derivatization, enabling the development of novel analogs with tailored properties. This adaptability is crucial in addressing emerging challenges such as pesticide resistance and disease outbreaks in livestock.

Environmental and safety assessments of N-{2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}cyclopropanecarboxamide are ongoing, with preliminary data suggesting low ecotoxicity. Regulatory compliance is a priority, and researchers are working to ensure that its production and use align with global standards. As sustainability becomes a central theme in chemical innovation, the compound's efficient synthesis and minimal waste generation are notable advantages.

In conclusion, N-{2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}cyclopropanecarboxamide represents a promising candidate for diverse applications. Its structural features, combined with its bioactive potential, position it at the forefront of modern chemical research. Future studies will likely explore its mechanistic details and expand its utility in both human health and agricultural sciences.